Cas no 30361-90-1 (1,3,5-Triazine,2-(3-nitrophenyl)-)

• Product Name: 1,3,5-Triazine,2-(3-nitrophenyl)-
• CAS No: 30361-90-1
• MF: C₉H₆N₄O₂
• MW: 202.169540882111
• CID: 309988
• PubChem ID: 35146
• Update Time: 2025-04-19

1,3,5-Triazine,2-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine,2-(3-nitrophenyl)-
• 2-(M-NITROPHENYL)-S-TRIAZINE
• 2-(3-nitrophenyl)-1,3,5-triazine
• 2-(3-nitrophenyl)-[1,3,5]triazine
• 30361-90-1
• DTXSID30275224

• Inchi： 1S/C9H6N4O2/c14-13(15)8-3-1-2-7(4-8)9-11-5-10-6-12-9/h1-6H
• InChI Key： YTTCADSUCSNMQI-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(C2N=CN=CN=2)=C1)=O

Computed Properties

• Exact Mass: 202.04918
• Monoisotopic Mass: 202.049075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.5
• XLogP3: 1.5

Experimental Properties

• Density: 1.382
• Boiling Point: 430.1°Cat760mmHg
• Flash Point: 213.9°C
• Refractive Index: 1.624
• PSA: 81.81